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Compound of Interest

Compound Name: (S)-1-Azido-2-phenylpropane

CAS No.: 74669-74-2

Cat. No.: B1360326

Get Quote

Executive Summary & Chemical Identity
Target Molecule: (S)-1-Azido-2-phenylpropane IUPAC Name: (S)-(2-azidopropyl)benzene

(Note: Often referred to as

-methylphenethyl azide). CAS Registry (Amine Derivative): 13490-74-9 (Refers to (S)-2-
phenylpropan-1-amine, the reduction product). Molecular Formula:

Molecular Weight: 161.21 g/mol

Scope & Isomer Disambiguation
Critical Note for Researchers: This compound is a structural isomer of the amphetamine

precursor (2-azido-1-phenylpropane).

Target (This Guide): Azide group at

, Phenyl at

. Reduces to
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-methylphenethylamine.

Amphetamine Isomer: Azide group at

, Phenyl at

. Reduces to

-methylphenethylamine (Amphetamine).

Stereochemistry: The chiral center is located at

. Reactions at the primary carbon (

) generally proceed with retention of configuration at the

chiral center, simplifying the stereochemical strategy.

Retrosynthetic Analysis
The synthesis of (S)-1-Azido-2-phenylpropane is most robustly approached via the

corresponding primary alcohol, (S)-2-phenylpropan-1-ol.

Disconnection: C-N bond formation at the primary carbon.

Precursor: (S)-2-Phenylpropan-1-ol.[1]

Chiral Pool Source: (S)-2-Phenylpropionic acid (Hydratropic acid), which is commercially

available or resolvable.

Stereochemistry Note

(S)-1-Azido-2-phenylpropane
(Target)

(S)-2-Phenylpropan-1-ol
(Key Intermediate)

Azidation (C1)(S)-2-Phenylpropionic Acid
(Chiral Pool Start)

Reduction

Chiral center at C2 is remote
from reaction site (C1).

Configuration is RETAINED.
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Figure 1: Retrosynthetic logic flow showing the retention of chirality from the acid precursor.

Pathway 1: The Classical Activation-Substitution
Route (Scalable)
This pathway is preferred for scale-up due to the stability of intermediates and the avoidance of

expensive phosphine reagents. It involves reducing the chiral acid to an alcohol, activating the

alcohol as a sulfonate ester, and displacing it with azide.

Phase 1: Reduction of (S)-2-Phenylpropionic Acid
Objective: Convert the carboxylic acid to the primary alcohol without racemization.

Reagents: Lithium Aluminum Hydride (

) or Borane-THF (

).

Protocol:

Charge a flame-dried flask with (S)-2-phenylpropionic acid (1.0 equiv) in anhydrous THF

under

.

Cool to 0°C. Dropwise add

(1.2 equiv) or

.

Allow to warm to RT and stir for 4–12 hours.

Quench: Carefully add water, then 15% NaOH, then water (Fieser workup) to precipitate

aluminum salts.

Filter and concentrate to yield (S)-2-phenylpropan-1-ol.
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Phase 2: Activation (Mesylation)
Objective: Convert the poor leaving group (-OH) into a good leaving group (-OMs).

Reagents: Methanesulfonyl chloride (MsCl), Triethylamine (

), DCM.

Protocol:

Dissolve (S)-2-phenylpropan-1-ol (1.0 equiv) in DCM. Cool to 0°C.

Add

(1.5 equiv).

Add MsCl (1.2 equiv) dropwise.

Stir 1–2 hours. Wash with

,

, and brine.

Dry (

) and concentrate. The crude mesylate is usually pure enough for the next step.

Phase 3: Nucleophilic Substitution ( )
Objective: Displace the mesylate with azide.

Reagents: Sodium Azide (

), DMF or DMSO.

Protocol:

Dissolve the mesylate in DMF (0.5 M concentration).

Add
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(1.5–2.0 equiv). Caution:

is toxic.

Heat to 60–80°C for 4–6 hours.

Workup: Dilute with water and extract with

or EtOAc.

Wash organic layer extensively with water (to remove DMF).

Concentrate to yield (S)-1-Azido-2-phenylpropane.

(S)-2-Phenylpropionic Acid Reduction
(LiAlH4/THF) (S)-2-Phenylpropan-1-ol Activation

(MsCl, Et3N) Mesylate Intermediate Substitution
(NaN3, DMF, 70°C) (S)-1-Azido-2-phenylpropane

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the Classical Activation-Substitution Pathway.

Pathway 2: Direct Mitsunobu Azidation (Lab Scale)
This method converts the alcohol directly to the azide in one pot. It is ideal for small-scale

synthesis or when isolation of the mesylate is undesirable.

Mechanism: Activation of the alcohol by a phosphine-azodicarboxylate complex, followed by

displacement by hydrazoic acid (generated in situ) or Diphenylphosphoryl azide (DPPA).

Reagents: Triphenylphosphine (

), Diisopropyl azodicarboxylate (DIAD), Diphenylphosphoryl azide (DPPA).

Protocol (DPPA Variant)
Setup: Dissolve (S)-2-phenylpropan-1-ol (1.0 equiv) and

(1.2 equiv) in anhydrous THF under argon.
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Cooling: Cool the solution to 0°C.

Addition: Add DIAD (1.2 equiv) dropwise, followed by DPPA (1.2 equiv).

Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.

Purification: The reaction produces triphenylphosphine oxide (

) as a byproduct, which can be difficult to remove. Flash chromatography (Hexane/EtOAc) is
required.

Pros/Cons:

Pros: Single step from alcohol; mild conditions.

Cons: Atom economy is poor (large byproducts); purification can be tedious; reagents are

expensive.

Comparative Analysis of Methods
Feature Pathway 1: Mesylation/ Pathway 2: Mitsunobu

(DPPA)

Scale Suitability High (Kg scale feasible) Low (Gram scale)

Atom Economy High
Low (Generates

, Hydrazines)

Purification Extraction/Distillation Chromatography required

Cost

Low (

,

are cheap)

High (DIAD, DPPA are costly)

Safety requires care

DPPA is toxic; avoid

gas

Safety & Handling Protocols (Critical)
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Working with azides requires strict adherence to safety protocols to prevent explosions and

toxicity.

Acidification Hazard: Never mix sodium azide (

) with acid. This generates Hydrazoic Acid (

), which is highly toxic and explosively unstable.

Control: Quench azide reactions in basic media (NaOH).

Explosion Risk: Organic azides with a

ratio

are generally considered explosive.

(S)-1-Azido-2-phenylpropane: Formula

.

Ratio:

. This is on the borderline of stability.

Protocol: Do not distill the pure azide to dryness if possible. Store in solution or handle in

small quantities. Use a blast shield during heating steps.

Waste Disposal: Azide waste must be quenched with Nitrous Acid (

) generated in situ (Sodium Nitrite +

) or specialized commercial quenchers to release

gas safely in a fume hood.

References
Reduction of Phenylpropionic Acid:J. Am. Chem. Soc., 1948, 70, 3738. (Lithium Aluminum
Hydride reduction protocols).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1360326/docs?utm_src=pdf-body#technical-guide-synthesis-pathways-for-s-1-azido-2-phenylpropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Alcohol to Azide (Mesylate Route):Org. Synth.1990, Coll.[2] Vol. 7, 435; Vol. 64,

247. Link

Mitsunobu Azidation (DPPA):J. Org. Chem.1993, 58, 5886-5888. (Direct conversion of
alcohols to azides using DPPA).
Safety of Azides:Org. Process Res. Dev.2010, 14, 1055–1061. (Safety guidelines for
handling organic azides).

Isomer Pharmacology (Context):Drug Test. Anal.2015, 7, 903-909.

-methylphenethylamine isomers). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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